Cas no 2138312-10-2 (2-Methyloxane-4-sulfonyl fluoride)

• Product Name: 2-Methyloxane-4-sulfonyl fluoride
• CAS No: 2138312-10-2
• MF: C₆H₁₁FO₃S
• MW: 182.213144540787
• CID: 6223265
• PubChem ID: 165742174
• Update Time: 2025-05-20

2-Methyloxane-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138312-10-2
• 2-methyloxane-4-sulfonyl fluoride
• EN300-728260
• 2-Methyloxane-4-sulfonyl fluoride

• Inchi： 1S/C6H11FO3S/c1-5-4-6(2-3-10-5)11(7,8)9/h5-6H,2-4H2,1H3
• InChI Key： RRYRXJUTXAVCEW-UHFFFAOYSA-N
• SMILES： S(C1CCOC(C)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 182.04129354g/mol
• Monoisotopic Mass: 182.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Methyloxane-4-sulfonyl fluoride

Introduction to 2-Methyloxane-4-Sulfonyl Fluoride (CAS No. 2138312-10-2)

2-Methyloxane-4-sulfonyl fluoride, also known by its CAS number 2138312-10-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with the molecular formula C5H8FOS, is a derivative of oxetane, a four-membered cyclic ether. The sulfonyl fluoride group (-SO₂F) attached to the oxetane ring introduces unique chemical properties, making it a valuable intermediate in various synthetic processes.

The compound is typically synthesized through the reaction of 4-hydroxymethyloxetane with sulfuryl chloride (SO₂Cl₂) in the presence of a base. This reaction pathway highlights the versatility of sulfonyl fluorides as reactive intermediates in organic synthesis. The resulting 2-methyloxane-4-sulfonyl fluoride is a colorless liquid with a molecular weight of approximately 146.07 g/mol. Its physical properties, including boiling point and density, are well-documented and make it suitable for use in a variety of chemical reactions.

Recent studies have explored the reactivity of sulfonyl fluorides in nucleophilic substitution reactions, particularly in the context of forming sulfonamides and sulfonates. These reactions are pivotal in the synthesis of pharmaceutical intermediates and agrochemicals. For instance, researchers have demonstrated that 2-methyloxane-4-sulfonyl fluoride can undergo efficient substitution with primary and secondary amines to yield corresponding sulfonamides, which are known for their bioactivity and stability.

In addition to its role as an intermediate, 2-methyloxane-4-sulfonyl fluoride has been investigated for its potential applications in polymer chemistry. The oxetane ring structure provides flexibility and reactivity, making it an attractive building block for synthesizing advanced polymers with tailored properties. Recent advancements in controlled radical polymerization techniques have enabled the incorporation of this compound into polymer networks, leading to materials with enhanced mechanical and thermal stability.

The environmental impact of sulfonyl fluorides has also been a topic of interest in recent years. Studies have shown that these compounds can undergo hydrolysis under certain conditions, releasing fluoride ions and forming corresponding sulfonic acids. While this process contributes to their biodegradability, careful handling is required to minimize any potential ecological effects.

From an industrial perspective, 2-methyloxane-4-sulfonyl fluoride is often used as an intermediate in the production of surfactants, pesticides, and specialty chemicals. Its ability to participate in both nucleophilic substitution and polymerization reactions makes it a versatile reagent in modern chemical synthesis.

Looking ahead, ongoing research is focused on optimizing the synthesis and application of sulfonyl fluorides like 2-methyloxane-4-sulfonyl fluoride to address emerging challenges in drug discovery and materials science. The development of more efficient synthetic routes and the exploration of novel reaction pathways will undoubtedly expand its utility in various industrial sectors.